Cas no 6280-34-8 (5-cyclohexyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-cyclohexyl-1H-1,2,3,4-tetrazole
• CAS No: 6280-34-8
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 957974
• PubChem ID: 223448
• Update Time: 2025-05-23

5-cyclohexyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-2H-tetrazole
• CYCLOHEXYLTETRAZOLE
• 5-Cyclohexyl-1H-tetrazol
• 5-cyclohexyl-1H-tetrazole
• 5-Cyclohexyl-tetrazol
• 5-cyclohexyltetrazole
• 5-cyclohexyl-tetrazole
• AC1L5CKF
• AC1Q4XK4
• AR-1G7900
• NSC11115
• SureCN2704429
• 5-cyclohexyl-1H-1,2,3,4-tetrazole
• DTXSID60279038
• EN300-119793
• 6280-34-8
• AKOS000263150
• 5-CYCLOHEXYL-2H-1,2,3,4-TETRAZOLE
• SCHEMBL13783347
• G42363
• NSC-11115
• SCHEMBL2704429

• Inchi： 1S/C7H12N4/c1-2-4-6(5-3-1)7-8-10-11-9-7/h6H,1-5H2,(H,8,9,10,11)
• InChI Key： KIHDBKOCKDPBTR-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCCC2)N=NN1

Computed Properties

• Exact Mass: 152.10636
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46
• LogP: 1.24740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-cyclohexyl-1H-1,2,3,4-tetrazole

5-Cyclohexyl-1H-1,2,3,4-Tetrazole: A Comprehensive Overview

5-Cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 6280-34-8) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the tetrazole family, which is a class of five-membered rings containing four nitrogen atoms and one carbon atom. The presence of the cyclohexyl group attached to the tetrazole ring introduces unique electronic and steric properties, making it a versatile molecule with potential applications in various industries.

The synthesis of 5-cyclohexyl-1H-1,2,3,4-tetrazole involves a multi-step process that typically begins with the preparation of the tetrazole core. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach not only enhances productivity but also aligns with the growing demand for sustainable chemical processes.

One of the most intriguing aspects of 5-cyclohexyl-1H-1,2,3,4-tetrazole is its electronic structure. The tetrazole ring is known for its aromaticity and high electron density, which makes it an attractive candidate for applications in electronics and optoelectronics. Recent studies have demonstrated that this compound can act as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes with other organic molecules further underscores its potential in these fields.

In addition to its electronic properties, 5-cyclohexyl-1H-1,2,3,4-tetrazole exhibits interesting thermal stability and mechanical strength. These characteristics make it suitable for use in high-performance polymers and composites. For example, researchers have investigated its incorporation into polyurethane matrices to enhance mechanical properties without compromising flexibility. Such applications highlight the compound's versatility across different material systems.

The cyclohexyl substituent plays a crucial role in modulating the physical and chemical properties of the molecule. Its bulky nature introduces steric hindrance, which can influence reactivity and solubility. Recent studies have shown that this substituent can also serve as a handle for further functionalization. By attaching additional groups to the cyclohexyl ring, chemists can tailor the molecule's properties for specific applications such as drug delivery or catalysis.

From an environmental standpoint, 5-cyclohexyl-1H-1,2,3,4-tetrazole has been evaluated for its biodegradability and toxicity. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 5-cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 6280-34-8) is a multifaceted compound with promising applications in materials science and organic electronics. Its unique combination of electronic properties and structural versatility makes it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and potential uses